Cas no 773870-27-2 (3-fluoro-4-hydroxy-5-methoxybenzoic acid)

• Product Name: 3-fluoro-4-hydroxy-5-methoxybenzoic acid
• CAS No: 773870-27-2
• MF: C₈H₇FO₄
• MW: 186.137186288834
• CID: 3164487
• PubChem ID: 55255093
• Update Time: 2025-04-21

3-fluoro-4-hydroxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• FYZDBPSGNQPCMY-UHFFFAOYSA-N
• DB-087942
• SCHEMBL2286383
• 773870-27-2
• 3-fluoro-4-hydroxy-5-methoxybenzoicacid
• AKOS006292207
• 3-fluoro-4-hydroxy-5-methoxybenzoic acid

• Inchi： 1S/C8H7FO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： FYZDBPSGNQPCMY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1O)OC

Computed Properties

• Exact Mass: 186.03283686g/mol
• Monoisotopic Mass: 186.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives